Thieno[3,4-B]pyrazine

• IUPAC Name: thieno[3,4-b]pyrazine
• InChI: InChI=1S/C6H4N2S/c1-2-8-6-4-9-3-5(6)7-1/h1-4H
• InChI Key: CZDVJGBXKADLCY-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=CSC=C2N=C1
• Molecular Formula: C6H4N2S
• DSSTOX Substance ID: DTXSID90575838
• Molecular Weight: 136.18 g/mol
• CAS RN: 272-43-5

Description

Thieno[3,4-B]pyrazine is a chemical compound with the molecular formula C6H4N2S. It is a nitrogen-containing six-membered heterocyclic ring. Many of its derivatives are identified as bioactive molecules.

Synthesis Analysis

A general synthetic route has been developed for the efficient preparation of 2,3-disubstituted thieno[3,4-B]pyrazines. These methods eliminate problems in the preparation of the precursor 3,4-diaminothiophene and utilize α-diones prepared through the reaction of the appropriate organocuprates with oxalyl chloride.

Molecular Structure Analysis

The structure and reactivity of this class of compounds have been described, including the results of structural, electrochemical, and pKa studies.

Chemical Reactions Analysis

The reactivity of Thieno[3,4-B]pyrazine has been studied, with a focus on redox reactions. The compound’s reactivity is also influenced by the presence of substituents at the 2,3-positions.

Scientific Research Applications

Dye-Sensitized Solar Cells (DSSC)

Thieno[3,4-b]pyrazine-based dyes have been designed to enhance the optical properties in DSSCs. These dyes, such as TP1 and TP2, utilize the electron-poor thieno[3,4-b]pyrazine π-bridge to achieve divergent optical properties. TP1 shows broad and intense light absorption over the entire visible spectrum, while TP2 has a localized absorption peaking in the center of the visible region. .

Near-Infrared OLED Applications

Alternating conjugated polymers incorporating thieno[3,4-b]pyrazine units have been synthesized for near-infrared OLED applications. .

Low Band Gap Organic Materials

Fused-ring thieno[3,4-b]pyrazine derivatives are powerful components for creating low band gap materials. .

Donor-Acceptor Systems

Thieno[3,4-b]pyrazine-based oligothiophenes serve as simple models for donor-acceptor systems. .

Conjugated Material Precursors

New synthetic methods have been developed for the preparation of dihalo- and ditriflato-derivatives of thieno[3,4-b]pyrazine. .

Mechanism of Action

Target of Action

Thieno[3,4-B]pyrazine is primarily used in the development of conjugated polymers . These polymers combine a thieno[3,4-B]pyrazine unit with different benzene-based donor units . The compound’s primary targets are therefore the electron-rich donor units in these polymers .

Mode of Action

Thieno[3,4-B]pyrazine interacts with its targets through π-π stacking interactions . This interaction leads to the formation of conjugated systems , which are responsible for the unique electronic properties of these materials .

Biochemical Pathways

It’s known that the compound plays a crucial role in thesynthesis of low band gap materials . These materials have applications in photovoltaic devices .

Pharmacokinetics

It’s known that the compound has anarrow band gap and a high-lying LUMO . These properties could potentially influence the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties.

Result of Action

The interaction of Thieno[3,4-B]pyrazine with its targets results in the formation of materials with unique optoelectronic properties . For instance, polymers based on Thieno[3,4-B]pyrazine exhibit strong deep red/near-infrared emitting in the solid state . These properties make Thieno[3,4-B]pyrazine-based materials ideal for use in organic light-emitting diodes (OLEDs) .

Action Environment

The action of Thieno[3,4-B]pyrazine can be influenced by various environmental factors. For example, the composition of the electrolyte in dye-sensitized solar cells can enhance the optical properties of Thieno[3,4-B]pyrazine-based dyes . Furthermore, the light absorption properties of these dyes can be tuned to fit well with the human eye sensitivity spectrum, making them suitable for building-integrated photovoltaics (BIPV) .

Safety and Hazards

Thieno[3,4-B]pyrazine is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It’s recommended to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid ingestion and inhalation.

Future Directions

Thieno[3,4-B]pyrazine-based materials have seen significant advances in recent years, primarily in response to the increasing demand for reduced band gap materials in photovoltaic devices. Future research may focus on further exploring the properties and potential applications of Thieno[3,4-B]pyrazine and its derivatives.

Synthesis routes and methods

Procedure details

3,4-diaminothiophene dihydrochloride (12, 1.03 g, 5.52 mmol) was added into 5% aqueous Na2CO3(60 mL). An glyoxal aqueous solution (0.36 g, 6.1 mmol) prepared by diluting 40% glyoxal solution (0.885 g) with water (15 mL) was added to the reactant for 5 minutes. The reaction mixture was stirred at room temperature for at least 3 hours, and extracted with ether and/or ethylacetate several times. A collected organic layer was washed with water and dried with anhydrous sodium sulfate, followed by concentration in a rotary evaporator, thereby obtaining a light brown oil. An assay sample was prepared by dissolving the oil into a small amount of CH2Cl2 and purified with column chromatography using hexane as an eluent, thereby obtaining 13 (0.57 g, 76%) as a light brown oil. 1H NMR (CDCl3, 400 MHz, d/ppm): 8.51 (s, 2H, N═CHCH═N), 8.03 (s, 2H, 2×CH—S). 13C NMR (CDCl3, 100 MHz, d/ppm): 144.41, 142.80, 118.00. C6H4N2S (136.17): Theoretical value C, 52.92; H, 2.96; N, 20.57; S, 23.55; Experimental value C, 53.07; H, 3.11; N, 20.50; S, 23.63.

Q & A

Q1: What is the molecular formula and weight of Thieno[3,4-b]pyrazine?

A1: The molecular formula of Thieno[3,4-b]pyrazine is C6H4N2S, and its molecular weight is 136.18 g/mol. []

Q2: How can the structure of Thieno[3,4-b]pyrazine be confirmed?

A2: The structure of TP and its derivatives can be characterized using various spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-transform infrared spectroscopy (FTIR), and mass spectrometry. [, , , , , , ]

Q3: Why is Thieno[3,4-b]pyrazine considered a promising building block for low band gap materials?

A3: TP exhibits electron-deficient properties due to the presence of the pyrazine ring. This makes it an attractive building block for creating donor-acceptor (D-A) conjugated polymers, which often possess narrow band gaps desirable for applications like organic photovoltaics. [, , , , ]

Q4: How does the structure of Thieno[3,4-b]pyrazine influence its optical properties?

A4: The presence of the fused-ring structure in TP contributes to its unique optical characteristics. For example, extending the conjugation length of TP by incorporating fused aromatic rings like acenaphtho[1,2-b]thieno[3,4-e]pyrazine or thieno[3′,4′:5,6]pyrazino[2,3-f][1,10]phenanthroline can further reduce the band gap compared to simple TP. [, ]

Q5: Can the absorption and emission properties of Thieno[3,4-b]pyrazine be tuned?

A5: Yes, the optical properties of TP derivatives can be fine-tuned by introducing various substituents at the 2,3-positions. For instance, electron-donating groups like alkoxy chains can increase the band gap, while electron-withdrawing groups generally lead to a decrease in the band gap. [, , , , ]

Q6: What are the potential applications of Thieno[3,4-b]pyrazine-based materials in organic electronics?

A6: TP derivatives have shown promise for use in various optoelectronic devices, including:

• Organic Solar Cells (OSCs): TP-based D-A polymers have been investigated as electron-accepting materials in OSCs, exhibiting promising power conversion efficiencies. [, , , , , , , , ]
• Organic Field-Effect Transistors (OFETs): The charge transport properties of TP-based polymers have been explored in OFETs, showcasing potential for use in flexible electronics. [, , , , ]
• Electrochromic Devices: Some TP derivatives demonstrate reversible color changes upon electrochemical oxidation and reduction, making them suitable for applications like smart windows. [, ]
• Organic Light-Emitting Diodes (OLEDs): TP-based materials have been explored for their potential in OLEDs, particularly for achieving red light emission. []

Q7: How are Thieno[3,4-b]pyrazine-based polymers typically synthesized?

A7: TP-based polymers are commonly synthesized using transition metal-catalyzed cross-coupling reactions, such as Stille or Suzuki coupling. These methods enable the formation of C-C bonds between the TP unit and other aromatic monomers, resulting in well-defined conjugated polymers. [, , , , , , , ]

Q8: What are some challenges associated with the synthesis of Thieno[3,4-b]pyrazine-based polymers?

A8: One challenge is the synthesis of well-defined TP monomers with desired substituents at the 2,3-positions. Additionally, controlling the molecular weight and polydispersity of the resulting polymers can be challenging, requiring careful optimization of polymerization conditions. [, , , ]

Q9: How does the choice of side chains affect the properties of Thieno[3,4-b]pyrazine-based polymers?

A9: The selection of side chains on the TP unit significantly influences the polymer's solubility, morphology, and electronic properties. For example, long alkyl chains are often incorporated to improve solubility in organic solvents, while the use of alkoxy chains can impact the polymer's energy levels and charge transport properties. [, , , , , ]

Q10: How has computational chemistry been employed in the study of Thieno[3,4-b]pyrazine-based materials?

A11: Computational methods, such as Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), have been used to investigate the electronic structure, optical properties, and charge transport characteristics of TP derivatives. These calculations provide valuable insights into the relationship between molecular structure and material properties, guiding the design of new TP-based materials with improved performance. [, , ]

Q11: What are the key structure-activity relationships (SAR) observed in Thieno[3,4-b]pyrazine-based materials for organic electronics?

A11: Key SAR trends include:

• Acceptor Strength: The electron-withdrawing ability of the TP unit is crucial for achieving low band gaps. Stronger acceptors typically lead to narrower band gaps. [, , ]
• Conjugation Length: Extending the conjugation length through the incorporation of fused rings or additional aromatic units generally results in a reduction of the band gap. [, ]
• Side Chain Effects: The choice of side chains significantly impacts solubility, morphology, and energy levels, ultimately influencing device performance. [, , , , , ]